tert-butyl 2-formyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carboxylate
Overview
Description
“tert-butyl 2-formyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carboxylate” is a chemical compound with the CAS Number: 165947-55-7 . Its IUPAC name is "tert-butyl 2-formyl-1,4,6,7-tetrahydro-5H-1lambda3-thieno [3,2-c]pyridine-5-carboxylate" .
Molecular Structure Analysis
The molecular formula of this compound is C13H17NO3S . The InChI Code is 1S/C13H18NO3S/c1-13(2,3)17-12(16)14-5-4-11-9(7-14)6-10(8-15)18-11/h6,8H,4-5,7H2,1-3H3 .Physical And Chemical Properties Analysis
The molecular weight of this compound is 268.36 . It’s recommended to be stored at room temperature .Scientific Research Applications
Synthesis and Characterization
Tert-butyl 2-formyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carboxylate and its derivatives are synthesized and characterized using various methods. One study involved synthesizing 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate from tert-butyl 4-oxopiperidine-1-carboxylate, ethyl cyanomalonate, and sulfur. These compounds were characterized using FTIR, 1H and 13C NMR spectroscopy, and X-ray crystallographic analysis, demonstrating intramolecular hydrogen bonding and molecular stability (Çolak et al., 2021).
Application in Anticancer Drugs
The compound tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a related derivative, is identified as an important intermediate for small molecule anticancer drugs. Its synthesis involves a multi-step process, including nucleophilic substitution, oxidation, and halogenation reactions. The synthesized compound has applications in developing inhibitors targeting cancer therapeutics, especially those related to PI3K/AKT/mTOR signaling pathways in cancer cells (Zhang et al., 2018).
Crystal Structure Studies
X-ray crystallography studies have been conducted on compounds like tert-butyl 2-((phenylthio)-carbonyl)pyrrolidine-1-carboxylate to determine molecular structures and conformations. These studies are critical in understanding the molecular geometry and potential reactivity of such compounds (Naveen et al., 2007).
Chemical Transformations
Various chemical transformations of tert-butyl derivatives have been explored. For example, reactions of tert-butyl-4-vinyl-3,6-dihydro-2H-pyridine-1-carboxylate with different reagents have been performed to study the subsequent structural changes. Such transformations are essential for understanding how these compounds can be modified for potential applications (Moskalenko & Boev, 2014).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 2-formyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3S/c1-13(2,3)17-12(16)14-5-4-11-9(7-14)6-10(8-15)18-11/h6,8H,4-5,7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEONLAFPFCQRNM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2=C(C1)C=C(S2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40474322 | |
Record name | tert-Butyl 2-formyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40474322 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
165947-55-7 | |
Record name | tert-Butyl 2-formyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40474322 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 2-formyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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